2-(1H-1,3-benzodiazol-1-yl)pyridine-4-carboximidamide hydrochloride

• IUPAC Name: 2-(benzimidazol-1-yl)pyridine-4-carboximidamide;hydrochloride
• InChI: InChI=1S/C13H11N5.ClH/c14-13(15)9-5-6-16-12(7-9)18-8-17-10-3-1-2-4-11(10)18;/h1-8H,(H3,14,15);1H
• InChI Key: QKVWIDCBUSXWKR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CN2C3=NC=CC(=C3)C(=N)N.Cl
• Molecular Formula: C13H12ClN5
• Molecular Weight: 273.72 g/mol
• CAS RN: 1221725-54-7

Description

2-(1H-1,3-benzodiazol-1-yl)pyridine-4-carboximidamide hydrochloride is a chemical compound with the molecular formula C13H12ClN5. It has a molecular weight of 273.72. The IUPAC name for this compound is 2-(benzimidazol-1-yl)pyridine-4-carboximidamide hydrochloride.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzimidazole moiety linked to a pyridine ring via a carboximidamide group. The InChI code for this compound is 1S/C13H11N5S.ClH/c14-12(15)8-5-6-16-11(7-8)19-13-17-9-3-1-2-4-10(9)18-13;/h1-7H, (H3,14,15) (H,17,18);1H.

Physical And Chemical Properties Analysis

This compound is a white or colorless solid that is highly soluble in water and other polar solvents. The exact values for its density, boiling point, melting point, and flash point are not available.

Scientific Research Applications

Synthesis and Biological Evaluation

• Novel Syntheses : Research has led to the development of novel ethyl 2-methyl-4-(pyridin-2-yl)-4H-benzo[4,5]thiazolo[3,2-a]pyrimidine-3-carboxylate derivatives via microwave-assisted synthesis, showcasing operational simplicity and environmental friendliness. These derivatives were evaluated for antibacterial, antioxidant, and antitubercular activities, indicating the significance of benzothiazole derivatives in drug discovery (Bhoi et al., 2016).

Chemical Properties and Coordination Chemistry

• Complexation and Coordination : Studies on 2,6-bis-(benzimidazol-2-yl)-pyridine and 2,6-bis-(benzthiazol-2-yl)-pyridine complexes have revealed insights into their spectroscopic properties, structures, magnetic properties, and biological as well as electrochemical activities. This research suggests areas of potential interest for further investigation, including unknown analogues (Boča et al., 2011).

Anticancer Potential

• Drug Development : Research on galeterone analogues, specifically targeting the modulation of the androgen receptor in prostate cancer treatment, has identified that the benzimidazole moiety is crucial for antiproliferative and androgen receptor degrading activities. This highlights the role of benzimidazole derivatives in developing new drugs for treating prostate cancer (Purushottamachar et al., 2013).

Catalytic Activity

• Catalysis and Synthesis : Benzimidazolium salts and their palladium complexes have demonstrated catalytic activity in carbon-carbon bond-forming reactions, underscoring the utility of benzimidazole derivatives in synthetic chemistry (Akkoç et al., 2016).

Corrosion Inhibition

• Materials Science : The inhibitive action of benzimidazole derivatives on iron corrosion in acidic solutions has been studied, illustrating their potential as corrosion inhibitors and their adsorption behavior on metal surfaces (Khaled, 2003).

Safety and Hazards

The safety information available indicates that this compound may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.